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Compound of Interest

Compound Name: Fura Red AM

Cat. No.: B15139589 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of Fura Red AM, a fluorescent indicator used for measuring

intracellular calcium. Adherence to these procedures is critical for minimizing risk and ensuring

the integrity of your research.

Personal Protective Equipment and Handling
When working with Fura Red AM, which is typically dissolved in anhydrous dimethyl sulfoxide

(DMSO), a comprehensive approach to personal protective equipment (PPE) is required.

DMSO can facilitate the absorption of other substances through the skin, making stringent PPE

use essential.[1]
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Category Recommendation Rationale

Eye Protection
Tight-sealing safety goggles or

a face shield.

Protects against splashes of

Fura Red AM solution, which

can cause eye irritation.[1]

Hand Protection

Chemical-resistant gloves,

such as butyl rubber or

neoprene.

Standard nitrile gloves can

degrade when exposed to

DMSO. Butyl rubber or

neoprene offer more robust

protection.[1][2]

Body Protection
A laboratory coat worn over

long-sleeved clothing.

Prevents skin contact with the

chemical.

Respiratory Protection
Use in a well-ventilated area,

such as a chemical fume hood.

Minimizes the inhalation of any

potential aerosols or vapors.[1]

Handling Protocol:

Always handle Fura Red AM in a designated area, away from general laboratory traffic.

Prepare stock solutions of Fura Red AM in anhydrous DMSO in a chemical fume hood.[1]

Avoid creating dust if handling the solid form.

After handling, wash hands thoroughly with soap and water.

Storage and Disposal Procedures
Proper storage and disposal are critical for maintaining the stability of Fura Red AM and

ensuring the safety of laboratory personnel and the environment.
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Aspect Procedure

Storage

Store Fura Red AM, both in solid form and as a

DMSO stock solution, at -20°C and protected

from light.[2] Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Disposal of Unused Product and Contaminated

Materials

Dispose of as chemical waste through your

institution's Environmental Health and Safety

(EHS) office. Do not pour down the drain.[3]

Collect all contaminated materials (e.g., pipette

tips, gloves, paper towels) in a designated,

sealed container for chemical waste pickup.

Spill Cleanup

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for chemical waste

disposal.[3] For larger spills, evacuate the area

and contact your institution's EHS office.

Emergency Exposure Plan
In the event of accidental exposure to Fura Red AM, immediate and appropriate first aid is

crucial.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for safely handling Fura Red AM, from

preparation to disposal.

Preparation Experimentation Cleanup and Disposal

Don Appropriate PPE Prepare Stock Solution
in Fume Hood

Safe Handling
Cell LoadingUse in Experiment Imaging/Data Acquisition Decontaminate Work AreaPost-Experiment Collect Waste Dispose via EHS

Click to download full resolution via product page

Safe handling workflow for Fura Red AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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